Ethyl 4'-oxo-3',4'-dihydro-1'H-spiro[cyclopentane-1,2'-quinazoline]-5'-carboxylate

• IUPAC Name: ethyl 4-oxospiro[1,3-dihydroquinazoline-2,1'-cyclopentane]-5-carboxylate
• InChI: InChI=1S/C15H18N2O3/c1-2-20-14(19)10-6-5-7-11-12(10)13(18)17-15(16-11)8-3-4-9-15/h5-7,16H,2-4,8-9H2,1H3,(H,17,18)
• InChI Key: HHKRHDNJHDDIAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=CC=C1)NC3(CCCC3)NC2=O
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• CAS No.: 1272756-22-5

Description

Quinazoline and its derivatives are a class of compounds that have drawn significant attention due to their wide range of biological activities. They are used in various fields of medicinal chemistry for the treatment of various diseases.

Synthesis Analysis

The synthesis of similar compounds often involves a two-step process. The first step typically involves a Williamson-type reaction, and the second step includes a Dieckmann condensation reaction.

Molecular Structure Analysis

The molecular structure of these compounds is usually deduced by 1H and 13C NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds often include the Williamson-type reaction and the Dieckmann condensation reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are often investigated using spectroscopic methods.

Mechanism of Action

While the mechanism of action for the specific compound you’re asking about isn’t available, quinazoline derivatives are known to have a broad range of medicinal activities like antifungal, antiviral, antidiabetic, anticancer, anti-inflammatory, antibacterial, antioxidant and other activities.

Future Directions

The future research in this field could involve synthesizing new derivatives of these compounds and testing their biological activities as antibacterial, antifungal, and anticancer agents.